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Compound of Interest

Compound Name: Fenticlor

Cat. No.: B1222476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the development of topical

formulations containing Fenticlor, an antimicrobial agent with both antibacterial and antifungal

properties.[1][2] This document outlines the physicochemical properties of Fenticlor, its
mechanism of action, formulation considerations, and detailed experimental protocols for

characterization and evaluation.

Physicochemical Properties of Fenticlor
A thorough understanding of Fenticlor's physicochemical properties is fundamental to

designing a stable and effective topical formulation. Fenticlor is a white to cream-colored solid

or pale yellow powder.[3] It is practically insoluble in water, which presents a significant

challenge in the formulation of aqueous-based topical systems.[3]
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Property Value Reference

IUPAC Name
Bis(2-hydroxy-5-chlorophenyl)

sulfide
[2]

CAS Number 97-24-5 [2]

Molecular Formula C₁₂H₈Cl₂O₂S [2][4][5]

Molar Mass 287.16 g/mol [2]

Melting Point 174 °C (345 °F) [2]

Solubility Insoluble in water [3]

Appearance
White to cream-colored solid or

pale yellow powder
[3]

Antimicrobial Spectrum and Efficacy
Fenticlor exhibits a broad spectrum of activity against various fungi and bacteria, making it a

suitable candidate for treating mixed skin infections. While specific Minimum Inhibitory

Concentration (MIC) data for Fenticlor is limited in readily available literature, data for

structurally related compounds and general statements about its efficacy provide guidance.

The following table includes representative MIC data for common topical pathogens to inform

target formulation concentrations.
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Organism
Antimicrobial
Agent

MIC Range (µg/mL) Reference

Staphylococcus

aureus
Various Antibacterials

MICs for effective

agents are typically

low, often ≤2 µg/mL.

[6][7]

Candida albicans
Fenticonazole (related

imidazole)
0.125 - 4

Trichophyton

mentagrophytes
Terbinafine <0.007 - 0.031 [8]

Trichophyton

mentagrophytes
Itraconazole 0.015 - 0.25 [8]

Trichophyton

mentagrophytes
Griseofulvin 0.062 - 1 [8]

Mechanism of Action
Fenticlor's antimicrobial activity stems from its ability to disrupt the integrity and function of

microbial cell membranes. It acts as a protonophore, a lipid-soluble molecule that can transport

protons across biological membranes.[9][10] This action dissipates the proton motive force,

which is essential for ATP synthesis and various transport processes across the cell

membrane. The uncoupling of oxidative phosphorylation ultimately leads to microbial cell

death.[11]
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Start: Define Target Product Profile

Preformulation Studies
- Physicochemical Characterization

- Solubility Screening
- Excipient Compatibility

Formulation Design & Optimization
- Select Vehicle (Cream, Ointment, Gel)

- Optimize Excipient Concentrations

Physicochemical Characterization
- Appearance, pH, Viscosity
- Drug Content & Uniformity

In Vitro Performance Testing
- In Vitro Release Test (IVRT)

- In Vitro Permeation Test (IVPT)

Iterative Optimization

Stability Studies (ICH Guidelines)
- Long-term & Accelerated Conditions

Final Formulation Selection

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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